3-Phenyl-6-(2-pyrazinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C13H8N6S
• Molecular Weight: 280.31 g/mol
• IUPAC Name: 3-phenyl-6-pyrazin-2-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C13H8N6S/c1-2-4-9(5-3-1)11-16-17-13-19(11)18-12(20-13)10-8-14-6-7-15-10/h1-8H
• InChI Key: GVIZRZVPWANVCJ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=NN=C3N2N=C(S3)C4=NC=CN=C4

Description

3-Phenyl-6-(2-pyrazinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound has gained attention due to its unique molecular structure and properties that make it suitable for use in different laboratory experiments.

Mechanism of Action

The mechanism of action of 3-Phenyl-6-(2-pyrazinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that this compound may exert its cytotoxic effects by inducing apoptosis in cancer cells. Apoptosis is a programmed cell death process that is essential for the maintenance of normal cell growth and development. Additionally, this compound may also inhibit the growth of cancer cells by interfering with their DNA synthesis and cell division.
Biochemical and Physiological Effects:
3-Phenyl-6-(2-pyrazinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to have several biochemical and physiological effects. In vitro studies have shown that this compound can induce oxidative stress in cancer cells, leading to their death. Additionally, this compound has been found to inhibit the activity of certain enzymes that are essential for the growth and survival of cancer cells. Furthermore, this compound has been found to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-Phenyl-6-(2-pyrazinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in laboratory experiments is its unique molecular structure, which makes it suitable for use in various assays. Additionally, this compound has been found to exhibit high stability and solubility, making it easy to handle in laboratory settings. However, one of the main limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on 3-Phenyl-6-(2-pyrazinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is the development of new derivatives of this compound that exhibit improved cytotoxic activity against cancer cells. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential applications in the treatment of different diseases. Furthermore, the potential use of this compound as a scaffold for the development of new drugs should be explored in future studies.

Synthesis Methods

The synthesis of 3-Phenyl-6-(2-pyrazinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-(pyrazin-2-yl)hydrazinecarbothioamide with phenyl isothiocyanate in the presence of a base such as triethylamine. The reaction mixture is then refluxed in ethanol for several hours to obtain the desired product. This synthesis method has been reported in several scientific studies and has been found to be effective in producing high yields of the compound.

Scientific Research Applications

3-Phenyl-6-(2-pyrazinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in various scientific fields. One of the most promising areas of research is its use as a potential anticancer agent. In vitro studies have shown that this compound exhibits cytotoxic activity against different cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been found to have antimicrobial and antifungal properties, making it a potential candidate for the development of new antibiotics.